2-{2-[4-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)-1-piperazinyl]ethoxy}ethanol

• IUPAC Name: [4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]-imidazo[2,1-b][1,3]thiazol-6-ylmethanone
• InChI: InChI=1S/C14H20N4O3S/c19-7-9-21-8-5-16-1-3-17(4-2-16)13(20)12-11-18-6-10-22-14(18)15-12/h6,10-11,19H,1-5,7-9H2
• InChI Key: LZBXLTARXBDEBS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOCCO)C(=O)C2=CN3C=CSC3=N2
• Molecular Formula: C14H20N4O3S
• Molecular Weight: 324.40 g/mol

Description

The compound of interest belongs to a class of molecules that incorporate elements such as imidazo[2,1-b][1,3]thiazol, piperazine, and ethoxyethanol groups. These structures are often explored for their potential biological activities and chemical properties.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions starting from basic building blocks such as anthranilic acid or various substituted phenyl derivatives. For instance, the preparation of carbon-14 labeled compounds like Quetiapine involves a five-step synthesis from [carboxy-14C]anthranilic acid, highlighting the complexity and precision required in synthesizing such molecules (Saadatjoo et al., 2016).

Molecular Structure Analysis

Molecular structure analysis often employs techniques such as IR, NMR, and mass spectral studies to characterize the synthesized compounds. For example, novel piperazine derivatives have been characterized to confirm their structure and understand the arrangement of their molecular framework (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Chemical Reactions and Properties

Chemical reactions involving such compounds often include cyclocondensation, Michael-type addition, and subsequent intramolecular cyclization. These reactions are crucial for constructing the complex molecular architecture characteristic of these compounds (Vinogradov et al., 2023).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystal structure, can be assessed through experimental studies. For example, the crystal structure and hydrogen bonding patterns provide insights into the stability and reactivity of these molecules (Mohamed et al., 2013).

Scientific Research Applications

Synthesis and Characterization

The chemical compound 2-{2-[4-(Imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)-1-piperazinyl]ethoxy}ethanol has been the focus of research for its synthesis and structural characterization. For instance, studies have demonstrated the synthesis of related piperazine derivatives through a four-component cyclo condensation process, indicating the compound's relevance in creating pharmaceutical intermediates with potential antibacterial and antifungal activities (Rajkumar, Kamaraj, & Krishnasamy, 2014). Similarly, research on the synthesis and microbial evaluation of new pyridine derivatives highlights the compound's utility in generating antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Catalytic Applications

The compound's derivatives have also been explored for their catalytic applications. For example, the encapsulation of molybdenum(VI) complex with thiazole-hydrazone ligand in zeolite Y has been reported to serve as an efficient and reusable catalyst for the oxidation of primary alcohols and hydrocarbons, showcasing the compound's potential in facilitating chemical reactions (Ghorbanloo & Maleki Alamooti, 2017).

Antimicrobial Activity

Additionally, the compound and its derivatives have been assessed for antimicrobial properties. The synthesis of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones has demonstrated potential antimicrobial activities, further emphasizing the compound's role in the development of new antimicrobial agents (Bekircan & Bektaş, 2008).

Preparation and Labeling Techniques

Research has also focused on the preparation and labeling of the compound for scientific studies. For instance, the preparation of a carbon-14 analog of 2-[2-(4-(dibenzo[b, f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy]ethanol, labeled with 14C, has been synthesized for research purposes, indicating the compound's importance in pharmacological and biochemical research (Saadatjoo, Javaheri, Saemian, & Amini, 2016).

Future Directions

The future directions in the research of “2-{2-[4-(imidazo[2,1-b][1,3]thiazol-6-ylcarbonyl)-1-piperazinyl]ethoxy}ethanol” and related compounds could involve exploring their potential biological activities and developing more efficient synthesis methods.